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Compound of Interest

Compound Name: STIBNITE

Cat. No.: B1171622 Get Quote

For Immediate Implementation: This document outlines critical safety and logistical information

for laboratory personnel handling stibnite (antimony trisulfide, Sb₂S₃). Adherence to these

procedures is mandatory to mitigate health risks associated with antimony exposure.

Stibnite, the primary ore of antimony, presents potential health hazards if mishandled. While

generally insoluble, the dust can cause irritation to the eyes, skin, and respiratory tract.[1][2]

Ingestion may lead to gastrointestinal issues, with symptoms similar to arsenic poisoning.[1][3]

Long-term inhalation of antimony compounds can lead to more severe conditions, including

pneumoconiosis and cardiovascular effects.[4] Therefore, stringent safety measures are

paramount.

Hazard Assessment and Exposure Limits
A thorough risk assessment must be conducted before any new experimental protocol involving

stibnite. Key considerations include the potential for dust generation, the quantities being

used, and the duration of exposure.
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Parameter Value Issuing Organization

CAS Number 1345-04-6 N/A

Chemical Formula Sb₂S₃ N/A

Appearance
Grey solid, can be black due to

oxidation
[1][3]

OSHA PEL (as Antimony) 0.5 mg/m³ TWA OSHA

ACGIH TLV (as Antimony) 0.5 mg/m³ TWA ACGIH

NIOSH REL (as Antimony) 0.5 mg/m³ TWA NIOSH

TWA: Time-Weighted Average over an 8-hour workday.

Personal Protective Equipment (PPE) Selection and
Use
The selection of appropriate PPE is the first line of defense against stibnite exposure. The

following table details the minimum required PPE for handling stibnite powder and crystalline

forms.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/81769.pdf
https://en.wikipedia.org/wiki/Stibnite
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Respiratory NIOSH-approved respirator

An N95 dust mask is the

minimum requirement for

handling small quantities in a

well-ventilated area. For tasks

with a higher potential for dust

generation, a half-face or full-

face respirator with P100

cartridges is recommended.[5]

[6]

Hand Chemical-resistant gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.[5][6] For handling

larger quantities or during

prolonged procedures,

heavier-duty gloves may be

necessary.

Eye
Safety glasses with side

shields or goggles

Safety glasses are mandatory

to protect against airborne

particles.[5][6] Goggles provide

a tighter seal and are

recommended when there is a

significant risk of dust

generation.[6]

Body
Laboratory coat or chemical-

resistant apron

A lab coat should be worn to

protect clothing from

contamination.[5] An apron

provides an additional layer of

protection. All protective

clothing should be removed

before leaving the laboratory.

Foot Closed-toe shoes Closed-toe shoes are a

standard requirement in all

laboratory settings to protect
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against spills and falling

objects.

Operational Plan for Handling Stibnite
1. Engineering Controls:

Ventilation: All handling of stibnite powder that may generate dust must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[1]

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[1]

2. Safe Handling Practices:

Minimize the creation of dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in areas where stibnite is handled.[7]

Wash hands thoroughly with soap and water after handling stibnite, before breaks, and at

the end of the workday.[1][5]

3. Spill Response:

Small Spills: Carefully sweep or vacuum up the spilled material using a vacuum equipped

with a HEPA filter and place it in a sealed, labeled container for disposal.[7][8] Avoid dry

sweeping which can generate airborne dust.[9]

Large Spills: Evacuate the area and prevent entry.[9] If safe to do so, wet the material to

prevent dust from becoming airborne.[7] Contact the institution's environmental health and

safety (EHS) department for assistance with cleanup and disposal.

Disposal Plan for Stibnite and Contaminated
Materials
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All stibnite waste and materials contaminated with stibnite are considered hazardous waste.

1. Waste Collection:

Collect all stibnite waste, including contaminated PPE (gloves, masks, etc.), in a

designated, sealed, and clearly labeled hazardous waste container.[7]

2. PPE Removal and Disposal:

Remove PPE in a manner that avoids contaminating yourself and the surrounding area. The

front of masks and the outside of gloves should be considered contaminated.

Dispose of all single-use PPE in the designated hazardous waste container.[10] Reusable

PPE must be decontaminated according to established laboratory procedures.

3. Final Disposal:

All stibnite waste must be disposed of through the institution's EHS department in

accordance with local, state, and federal regulations.[7][9] Do not dispose of stibnite in the

regular trash or down the drain.[7]

Workflow for Safe Handling of Stibnite

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://antimuan.com/data/OA_Antimony_MSDS_en.PDF
https://cleanriver.com/resource/blog-how-to-dispose-of-ppe-correctly/
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://antimuan.com/data/OA_Antimony_MSDS_en.PDF
https://cdn11.bigcommerce.com/s-jifykode7m/product_images/uploaded_images/msds/SGP210308.pdf
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://antimuan.com/data/OA_Antimony_MSDS_en.PDF
https://www.benchchem.com/product/b1171622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Conduct Risk Assessment

Select & Don Appropriate PPE

Work in Fume Hood

Minimize Dust Generation

Decontaminate Work Area

Segregate & Label Waste

Properly Remove PPE

Dispose of Waste via EHS

Spill Occurs

Follow Spill Response Protocol Seek Medical Attention (if exposed)

Click to download full resolution via product page

Caption: Workflow for the safe handling of stibnite in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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